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Compound Name: Praseodymium;chloride

Cat. No.: B14498665

An In-depth Technical Guide to Praseodymium Chloride

Introduction

Praseodymium(lll) chloride (PrCls) is an inorganic compound of the rare earth element
praseodymium and chlorine.[1] It is a key precursor in the production of pure praseodymium
metal and is utilized in a variety of advanced applications, from catalysis and materials science
to emerging uses in biomedical research.[2] Like other lanthanide trichlorides, it exists in both
anhydrous and hydrated forms.[3] The anhydrous form is a blue-green solid, while the hydrated
forms, such as the heptahydrate, are typically light green.[1][3] This document provides a
comprehensive overview of the chemical formula, properties, synthesis protocols, and
applications of praseodymium chloride, tailored for researchers and professionals in science
and drug development.

Chemical Formula and Structure

The chemical formula for anhydrous praseodymium chloride is PrCls.[3] It also commonly
exists in hydrated forms, most notably as praseodymium(lll) chloride hexahydrate (PrCls-6H20)
and praseodymium(lll) chloride heptahydrate (PrCls-7H20).[3][4][5][6]

Crystal Structure: Anhydrous PrCls possesses a hexagonal crystal structure, specifically the
UCls type.[3][7] Its space group is P63/m (No. 176).[3][8] The praseodymium ion exhibits a
nine-coordinate geometry, described as tricapped trigonal prismatic.[1][3][9]
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Properties of Praseodymium Chloride
Physical and Chemical Properties

Praseodymium chloride is a hygroscopic solid that readily absorbs moisture from the air to form
its hydrates.[3][4] It is soluble in water and ethanol.[5][10] Chemically, it behaves as a
moderately strong and "hard" Lewis acid according to the HSAB concept.[1] This property
allows it to form stable complexes, such as KzPrCls with potassium chloride, which exhibits
interesting optical and magnetic properties.[1][3]

Quantitative Data Summary

The key quantitative properties of anhydrous and hydrated praseodymium chloride are

summarized in the table below.

Anhydrous Praseodymium(lil) Praseodymium(lil)
Property Praseodymium(lll) Chloride Chloride

Chloride Heptahydrate Hexahydrate
CAS Number 10361-79-2[11] 10025-90-8[6] 17272-46-7[4][5]

Molecular Formula

PrCls[3]

PrCls-7H20[3]

PrCls-6H20[4]

Molar Mass 247.27 g/mol [7] 373.77 g/mol [1] 355.348 g/mol [4]
) ) ) Green crystalline
Appearance Blue-green solid[1][3] Light green solid[3]
powder[4]
Density 4.02 g/lcm3[1][7] 2.25 g/lcm3[1]
_ _ Decomposes upon
Melting Point 786 °C[1][7] )
heating
N _ Decomposes upon
Boiling Point 1700-1710 °C[7][9] )
heating
o 104.0 /100 mL at
Water Solubility Soluble[4][10] Soluble[4][10]
13°C[1][7]
Experimental Protocols
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Synthesis of Hydrated Praseodymium(lll) Chloride

This protocol describes the synthesis from praseodymium(lll) carbonate.

Methodology:

Carefully add praseodymium(lil) carbonate (Pr2(COs)s) to a beaker containing an excess of
hydrochloric acid (HCI).[3]

The reaction will proceed with the evolution of carbon dioxide gas, yielding a green solution
of hydrated praseodymium chloride. The reaction is as follows: Pr2(COs)s + 6 HCI + 15 H20
- 2 [Pr(H20)9]Cls + 3 CO2[3]

Once the reaction ceases, gently heat the solution to concentrate it.[12]

Transfer the concentrated solution to a desiccator and allow it to slowly evaporate.
PrCls-7H20 is hygroscopic and will not readily crystallize unless dried in a desiccator.[3]

Collect the resulting light green crystals.

Synthesis of Anhydrous Praseodymium(lil) Chloride
(Ammonium Chloride Route)

This is a common and effective method for dehydrating the hydrated salt while preventing the

formation of oxychlorides.[3]

Methodology:

Thoroughly mix hydrated praseodymium(lll) chloride (PrCls-xH20) with 4-6 equivalents of
ammonium chloride (NH4Cl) in a suitable crucible.[1] A weight ratio of 2:1 (hydrate to NH4Cl)
is also effective.[13]

Place the crucible in a tube furnace under a high vacuum or an inert atmosphere (e.g.,
argon).[1][14]

Slowly heat the mixture to 400 °C.[1][3] The ammonium chloride decomposes to ammonia
and hydrogen chloride, which creates a dehydrating atmosphere and suppresses the
formation of praseodymium oxychloride.
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e Maintain the temperature until the dehydration process is complete.

e The final product, anhydrous PrCls, can be further purified by vacuum sublimation.[3]

Applications in Research and Development

Praseodymium chloride is a versatile compound with several applications relevant to scientific
and industrial research:

o Catalysis: It is used to enhance the activity of PreO11 catalysts for the oxidation of methane
to ethene, a key industrial process.[1] It also serves as a catalyst or reagent in organic
synthesis reactions like polymerization and coupling.[2]

e Precursor for Praseodymium Compounds: PrCls is the primary starting material for preparing
other praseodymium salts, such as praseodymium(lll) fluoride (PrFs) or praseodymium(lIl)
phosphate (PrPOa), through precipitation reactions.[3] It is also a precursor for producing
praseodymium-based alloys and high-performance magnets.[2]

e Materials Science: It is used in the manufacturing of specialty glasses, ceramics, and lasers,
where it improves optical and mechanical properties.[2][4][10]

» Drug Development and Antimicrobial Research: A recent study demonstrated that
praseodymium chloride hexahydrate can be reacted with ligands like 2-hydroxypyridine-N-
oxide (Hhpo) and 2-mercaptopyridine-N-oxide sodium salt (Nampo) to synthesize novel
praseodymium complexes.[15] These complexes, when incorporated into polymer films,
exhibited potent antimicrobial activity against S. aureus and E. coli, suggesting potential
applications in developing new antimicrobial materials and packaging.[15]

Logical Workflow and Visualizations
Synthesis of Anhydrous PrCls

The following diagram illustrates the workflow for the synthesis of anhydrous praseodymium
chloride from its hydrated form using the established ammonium chloride route.
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Workflow for Anhydrous Praseodymium Chloride Synthesis

Starting Materials

Hydrated PrCls (PrCls-xHz20) Ammonium Chloride (NH4Cl)
1

\

Process Steps

Mix Reactants
(PrCls-xH20 + NHaCl)

Place in Furnace
(Under Vacuum / Inert Gas)

Programmed Heating
(Slowly heat to 400 °C)

Hold at 400 °C
(Dehydration & Sublimation of NH4Cl)

Purification

Cool Down Under Inert Atmosphere

I
i:or Higher Purity

Optional: Vacuum Sublimation irect Product

/

}S&Q‘al Prc’;ﬁuct

Anhydrous PrCls

Click to download full resolution via product page

Caption: Synthesis workflow for anhydrous PrCls via the ammonium chloride route.
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Toxicology and Safety

Praseodymium chloride is classified as a hazardous substance that can cause skin and serious
eye irritation.[16][17][18] It may also cause respiratory tract irritation.[17][18]

Toxicity Data Summary:

Route Species LDso Citation
Oral Mouse 2987 mgl/kg [16]
Intraperitoneal Rat 1318 mg/kg [16]
Intraperitoneal Mouse 359 mg/kg [16]
Intravenous Rat 3.5 mg/kg [16]
Subcutaneous Mouse 1659 mg/kg [16]

Handling and Storage:

o Personal Protective Equipment (PPE): Wear safety glasses with side shields or chemical
goggles, protective gloves (e.g., nitrile rubber, polychloroprene), and a lab coat.[16][19]

» Handling: Handle in a well-ventilated area to avoid breathing dust.[17] Wash hands
thoroughly after handling.[11][19]

o Storage: Store in a cool, dry place in a tightly sealed container to protect from moisture, as
the compound is hygroscopic.[4][8][17] Store away from strong bases and oxidizing agents.
[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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